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Compound Name: tert-Amyl peroxy-2-ethylhexanoate

Cat. No.: B1583687 Get Quote

An In-Depth Technical Guide to tert-Amyl peroxy-2-ethylhexanoate (CAS: 686-31-7)

For Researchers and Scientists in the Polymer and Chemical Industry

Introduction
tert-Amyl peroxy-2-ethylhexanoate, identified by CAS number 686-31-7, is a liquid organic

peroxide belonging to the perester class. It serves as a highly efficient free-radical initiator for

the polymerization of various monomers.[1] Its well-balanced half-life characteristics make it a

versatile choice for controlled radical generation in both batch and continuous polymerization

processes.[1] This compound is widely utilized in the production of low-density polyethylene

(LDPE), polystyrene (PS), acrylic resins, and as a curing agent for thermoset composites like

Sheet Molding Compound (SMC) and Bulk Molding Compound (BMC).[1][2][3] Its primary

function is to thermally decompose into free radicals, which subsequently initiate the chain-

growth polymerization process.

Physicochemical and Thermal Properties
The physical and chemical properties of tert-Amyl peroxy-2-ethylhexanoate are summarized

below. It is a colorless to pale yellow liquid that is insoluble in water.[4][5]

Table 1: General and Physicochemical Properties
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Property Value Reference(s)

CAS Number 686-31-7 [1]

Molecular Formula C13H26O3 [6][7]

Molecular Weight 230.34 g/mol [1][5]

Appearance Colorless to pale yellow liquid [4][5][8]

Density 0.9075 g/cm³ at 20°C [9]

Refractive Index 1.435 at 20°C [9]

Boiling Point 68°C at 0.5 Torr [9]

Solubility Insoluble in water [4][5][8]

| Theoretical Active Oxygen| 6.95% |[1] |

Thermal Decomposition and Reactivity
Organic peroxides are thermally unstable and their rate of decomposition is highly temperature-

dependent. The reactivity is typically expressed by the half-life (t½), the time required to

decompose 50% of the peroxide at a given temperature. The Self-Accelerating Decomposition

Temperature (SADT) is a critical safety parameter, representing the lowest temperature at

which a substance in its commercial packaging can undergo a self-accelerating decomposition,

which may lead to fire or explosion.[10][11]

Table 2: Thermal Stability and Safety Data
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Parameter Value Reference(s)

SADT 35°C [1][2][10]

Control Temperature (Tc) 20°C [2][10]

Emergency Temperature (Te) 25°C [1][2][10]

Recommended Storage -20°C to 10°C (Max) [1][9][10]

Half-life (t½) Data

10 hours
72°C (for the similar tert-Butyl

analogue)
[11]

1 hour
91°C (for the similar tert-Butyl

analogue)
[11]

| 0.1 hour (6 min) | 113°C (for the similar tert-Butyl analogue) |[11] |

Note: Half-life data for the closely related and commonly used analogue, tert-Butyl peroxy-2-

ethylhexanoate (Trigonox® 21S), is provided for reference as it exhibits similar reactivity

profiles.

The decomposition process begins with the homolytic cleavage of the oxygen-oxygen bond, a

characteristic reaction of organic peroxides.[12] This thermal decomposition generates two

radical species which can then initiate polymerization.
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Diagram 1: Thermal decomposition pathway of tert-Amyl peroxy-2-ethylhexanoate.
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Applications in Polymer Synthesis
tert-Amyl peroxy-2-ethylhexanoate is a preferred initiator in several polymerization

processes due to its efficiency in a moderate temperature range (approx. 70-120°C).

Polymerization of Ethylene: It is an efficient initiator for the production of Low-Density

Polyethylene (LDPE) in both tubular and autoclave reactor processes.[1][11]

Styrene Polymerization: It can be used in the suspension polymerization of styrene at

temperatures around 90°C.[11]

Acrylics and Methacrylates: The initiator is widely employed in the polymerization of acrylate

and methacrylate monomers for producing coatings, adhesives, and acrylic resins.[1][2][3]

Thermoset Curing: It acts as a curing agent for unsaturated polyester resins at elevated

temperatures, particularly in SMC, BMC, and pultrusion processes.[1][2]

Experimental Protocols
Example Protocol: Suspension Polymerization of
Styrene
This protocol describes a generalized lab-scale procedure for the suspension polymerization of

styrene using tert-Amyl peroxy-2-ethylhexanoate as the initiator.

Materials:

Styrene monomer (inhibitor removed)

Deionized water

Poly(vinyl alcohol) (PVA) as a suspending agent

tert-Amyl peroxy-2-ethylhexanoate (initiator)

Nitrogen gas for inerting

Methanol for precipitation
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Procedure:

Reactor Setup: A 1 L jacketed glass reactor is equipped with a mechanical stirrer, reflux

condenser, nitrogen inlet, and a temperature controller.

Aqueous Phase Preparation: The reactor is charged with 400 mL of deionized water and 0.5

g of PVA. The mixture is stirred at 300 RPM and heated to the reaction temperature of 90°C.

Inerting: The reactor is purged with nitrogen for 30 minutes to remove dissolved oxygen,

which can inhibit free-radical polymerization.

Organic Phase Preparation: In a separate beaker, 1.0 g (approx. 4.3 mmol) of tert-Amyl
peroxy-2-ethylhexanoate is dissolved in 100 g of inhibitor-free styrene monomer.

Initiation: The styrene/initiator solution is added to the reactor containing the aqueous phase

under continuous stirring. The stirring speed is maintained to ensure the formation of stable

monomer droplets.

Polymerization: The reaction is allowed to proceed at 90°C for 6-8 hours. The temperature is

carefully controlled as the reaction is exothermic.

Work-up: After the reaction period, the reactor is cooled to room temperature. The resulting

polymer beads are collected by filtration.

Purification: The polystyrene beads are washed thoroughly with deionized water and then

with methanol to remove any unreacted monomer and residual initiator.

Drying: The purified beads are dried in a vacuum oven at 50°C to a constant weight.
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Diagram 2: Experimental workflow for suspension polymerization.
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Safety, Handling, and Storage
tert-Amyl peroxy-2-ethylhexanoate is a hazardous chemical that requires strict handling and

storage protocols.

Thermal Sensitivity: The compound is thermally unstable and can decompose violently if

heated.[4][8] It may explode from heat, contamination, or loss of temperature control.[8] The

SADT is 35°C, meaning above this temperature, the decomposition can become

uncontrollable.[1][10]

Storage: It must be stored in a temperature-controlled environment, with a recommended

maximum temperature of 10°C and a control temperature of 20°C for transport.[1][10] It

should be kept away from sources of heat, ignition, and direct sunlight.[10][11]

Incompatibilities: Avoid contact with reducing agents (e.g., amines), acids, alkalis, and heavy

metal compounds (e.g., accelerators, driers), as these can induce rapid decomposition.[11]

Hazards: It is classified as an organic peroxide (Type D, liquid).[10] It may cause an allergic

skin reaction.[5] The decomposition products can be flammable and may produce irritating or

toxic gases.[8]

Handling: Never weigh out in the storage room.[11] Use in a well-ventilated area and wear

appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab

coat. Ensure emergency procedures are in place in case of temperature excursions above

the emergency temperature (25°C).[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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